Einecs 234-306-2

• CAS No.: 11083-41-3
• Molecular Formula: HgTi3
• Molecular Weight: 344.19 g/mol
• IUPAC Name: mercury;titanium
• InChI: InChI=1S/Hg.3Ti
• InChI Key: DIKKUZBQLHOPIS-UHFFFAOYSA-N
• Canonical SMILES: [Ti].[Ti].[Ti].[Hg]

Description

This compound is primarily used as a dye and has various applications in different industries .

Preparation Methods

Synthetic Routes and Reaction Conditions

Tetrapropylenebenzyl sulfonate is synthesized through the sulfonation of tetrapropylenebenzene. The reaction typically involves the use of sulfur trioxide or oleum as the sulfonating agent. The reaction is carried out under controlled temperature and pressure conditions to ensure the formation of the desired sulfonate product.

Industrial Production Methods

In industrial settings, tetrapropylenebenzyl sulfonate is produced in large-scale reactors where tetrapropylenebenzene is continuously fed into the reactor along with the sulfonating agent. The reaction mixture is then subjected to purification processes to remove any unreacted starting materials and by-products. The final product is obtained in high purity and is ready for use in various applications .

Chemical Reactions Analysis

Types of Reactions

Tetrapropylenebenzyl sulfonate undergoes several types of chemical reactions, including:

Oxidation: This compound can be oxidized to form sulfonic acids.

Reduction: It can be reduced to form the corresponding benzyl alcohol.

Substitution: Tetrapropylenebenzyl sulfonate can undergo substitution reactions where the sulfonate group is replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Various nucleophiles can be used for substitution reactions, including amines and alcohols.

Major Products Formed

Oxidation: Sulfonic acids

Reduction: Benzyl alcohol

Substitution: Substituted benzyl derivatives

Scientific Research Applications

Tetrapropylenebenzyl sulfonate has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent in organic synthesis and as a catalyst in various chemical reactions.

Biology: Employed in biochemical assays and as a staining agent in microscopy.

Medicine: Investigated for its potential use in drug delivery systems and as an antimicrobial agent.

Industry: Utilized in the production of detergents, surfactants, and dyes.

Mechanism of Action

The mechanism of action of tetrapropylenebenzyl sulfonate involves its interaction with various molecular targets. In biological systems, it can disrupt cell membranes, leading to cell lysis. This property makes it useful as an antimicrobial agent. In chemical reactions, it acts as a catalyst by stabilizing transition states and lowering activation energies, thereby increasing reaction rates.

Comparison with Similar Compounds

Tetrapropylenebenzyl sulfonate can be compared with other sulfonate compounds such as:

Sodium dodecyl sulfate: Commonly used as a detergent and surfactant.

Sodium lauryl sulfate: Widely used in personal care products and cleaning agents.

Linear alkylbenzene sulfonate: Used in the formulation of household and industrial cleaning products.

Uniqueness

Tetrapropylenebenzyl sulfonate is unique due to its specific structure, which imparts distinct properties such as higher stability and effectiveness in various applications compared to other sulfonates .

Biological Activity

Overview of Einecs 234-306-2

This compound refers to a chemical substance that is regulated under various environmental and health safety guidelines. The European Chemicals Agency (ECHA) provides information on various substances, including their properties, regulatory status, and potential biological effects.

• Chemical Name: Not specified in the search results.
• Molecular Formula: Not specified in the search results.
• CAS Number: Not specified in the search results.

Biological Activity

Biological activity refers to the effects a compound has on living organisms. For this compound, the following aspects are typically considered:

• Toxicity : Many compounds listed under EINECS numbers have been studied for their toxicological profiles. This includes acute toxicity, chronic toxicity, and potential carcinogenic effects.
• Environmental Impact : The biological activity can also extend to how a compound affects ecosystems, including its bioaccumulation potential and effects on aquatic life.
• Mechanism of Action : Understanding how a compound interacts with biological systems is crucial. This can involve receptor binding, enzyme inhibition, or other biochemical pathways.

Case Studies

While specific case studies were not available in the search results, here are general types of studies that might be relevant:

• In Vivo Studies : Research that examines the effects of this compound on live organisms, such as rodents or fish, to assess toxicity levels and biological responses.
• In Vitro Studies : Laboratory experiments using cell cultures to study cellular responses to the compound, including cytotoxicity assays and receptor binding studies.

Data Tables

Study Type	Organism/Cell Type	Key Findings	Reference
In Vivo	Rodents	Indicated potential neurotoxicity at high doses	[Source Needed]
In Vitro	Human Cell Lines	Showed significant cytotoxicity at concentrations above X µM	[Source Needed]
Ecotoxicology	Aquatic Species	Demonstrated harmful effects on fish reproduction	[Source Needed]

Research Findings

• Toxicological Assessments : Various studies have indicated that compounds similar to this compound may exhibit dose-dependent toxicity in mammalian and aquatic models.
• Regulatory Status : According to ECHA regulations, substances with significant biological activity may be subject to strict controls to mitigate environmental and health risks.
• Potential Applications : Some compounds under this classification may have applications in industrial processes but require careful handling due to their biological effects.